Cas no 64834-63-5 (2-((4-Methoxybenzyl)amino)ethanol)

• Product Name: 2-((4-Methoxybenzyl)amino)ethanol
• CAS No: 64834-63-5
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD05863671
• CID: 517925
• PubChem ID: 104469
• Update Time: 2025-09-23

2-((4-Methoxybenzyl)amino)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((4-Methoxybenzyl)amino)ethanol
• Ethanol, 2-[[(4-methoxyphenyl)methyl]amino]-
• 2-(4-methoxybenzylamino)ethanol
• 2-[(4-methoxyphenyl)methylamino]ethanol
• 2-[(4-methoxybenzyl)amino]ethanol(SALTDATA: HCl)
• 2-[[(4-Methoxyphenyl)methyl]amino]-ethanol
• W12818
• 2-(4-METHOXY-BENZYLAMINO)-ETHANOL
• 2-{[(4-Methoxyphenyl)methyl]amino}ethan-1-ol
• 2-((4-Methoxyphenyl)methylamino)ethanol
• 64834-63-5
• 2-{[(4-METHOXYPHENYL)METHYL]AMINO}ETHANOL
• SCHEMBL1779582
• AKOS000256370
• EINECS 258-484-6
• STL255365
• DTXSID80967945
• UBLCRUHXSMDNQZ-UHFFFAOYSA-N
• MFCD05863671
• 2-(4-methoxylbenzylamino)ethanol
• NSC11273
• A1-06378
• 2-({[4-(methyloxy)phenyl]methyl}amino)ethanol
• 2-[(4-methoxybenzyl)amino]ethanol
• EN300-168974
• 2-((4-methoxybenzyl)amino)ethan-1-ol
• NSC-11273
• SY025834
• CS-0037172

• MDL： MFCD05863671
• Inchi： 1S/C10H15NO2/c1-13-10-4-2-9(3-5-10)8-11-6-7-12/h2-5,11-12H,6-8H2,1H3
• InChI Key： UBLCRUHXSMDNQZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNCCO

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Boiling Point: 329.5 ℃ at 760 mmHg
• PSA: 41.49000
• LogP: 1.16800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines